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Abstract
Penicillic acid, a mycotoxin produced by various species of Penicillium and Aspergillus, has

garnered significant scientific interest due to its diverse biological activities. Initially identified as

an antimicrobial agent, its potential applications have been overshadowed by its cytotoxic,

carcinogenic, and genotoxic properties. This technical guide provides an in-depth review of the

current knowledge on penicillic acid, encompassing its chemical and physical properties,

biosynthesis, and multifaceted biological effects. Detailed experimental protocols for assessing

its activity and a summary of quantitative data are presented to facilitate further research and

drug development efforts. Furthermore, key signaling pathways and molecular mechanisms

underlying its biological actions are illustrated.

Introduction
First isolated in 1913 from Penicillium puberulum found on moldy corn, penicillic acid is a

polyketide mycotoxin that contaminates a variety of food and feedstuffs, including grains,

beans, and fruits.[1][2] Its chemical structure, an unsaturated lactone, is responsible for its

reactivity and diverse biological effects.[1] While exhibiting antibiotic properties against both

Gram-positive and Gram-negative bacteria, its toxicity to plant and animal cells has limited its

therapeutic potential.[1][3] This document serves as a comprehensive resource for

researchers, providing detailed information on the chemical properties, biosynthesis, biological

activities, and underlying molecular mechanisms of penicillic acid.
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Chemical and Physical Properties
Penicillic acid (C₈H₁₀O₄) is a white, water-soluble crystalline solid.[1] It exists in tautomeric

equilibrium between a lactone and an open-chain acid form.[4]

Table 1: Chemical and Physical Properties of Penicillic Acid

Property Value Reference(s)

IUPAC Name
3-Methoxy-5-methyl-4-oxo-2,5-

hexadienoic acid
[5]

CAS Number 90-65-3 [5]

Molecular Formula C₈H₁₀O₄ [5]

Molecular Weight 170.16 g/mol [5]

Melting Point 83-84 °C [2]

Solubility

Moderately soluble in cold

water; soluble in hot water,

alcohol, ether, benzene,

chloroform.

[2]

UV max ~220 nm [4]

Biosynthesis of Penicillic Acid
The biosynthesis of penicillic acid is a complex enzymatic process. While the complete

pathway is still under investigation, a proposed pathway involves a non-reducing polyketide

synthase (NR-PKS), a flavin-containing monooxygenase (FMO), an O-methyltransferase

(OMeT), and a short-chain reductase (SDR).
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Seed Cells in 96-well plate

Treat with Penicillic Acid

Add MTT Reagent

Incubate (2-4h)

Add Solubilization Solution

Read Absorbance (570 nm)
 

Seed and Treat Cells

Centrifuge Plate

Transfer Supernatant

Add LDH Reaction Mix

Incubate (30 min)

Add Stop Solution

Read Absorbance (490 nm)
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Treat Cells with Penicillic Acid

Harvest and Wash Cells

Resuspend in Binding Buffer

Stain with Annexin V-FITC & PI

Incubate (15 min)

Analyze by Flow Cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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